![molecular formula C9H10BrFO2 B7935908 3-(3-Bromo-5-fluorophenoxy)propan-1-ol](/img/structure/B7935908.png)
3-(3-Bromo-5-fluorophenoxy)propan-1-ol
Overview
Description
3-(3-Bromo-5-fluorophenoxy)propan-1-ol is a useful research compound. Its molecular formula is C9H10BrFO2 and its molecular weight is 249.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymer Synthesis : A study by Shih et al. (2018) explored the ipso-arylative cross-coupling with thiophene derivatives to prepare poly(3-hexylhiophene) (P3HT), a model conjugated polymer, which could have applications in electronic materials (Shih et al., 2018).
Formation of Chromans : Houghton, Voyle, and Price (1980) described the cyclisation of 3-(o-Fluorophenyl)propan-1-ol to chroman, either through chromium tricarbonyl complexes or by the action of rhodium(III) cation, which is significant in organic synthesis and potentially in pharmaceuticals (Houghton et al., 1980).
Phthalocyanine Synthesis : Acar et al. (2012) synthesized new derivatives of 1,3-bis[3-(diethylamino)phenoxy]propan-2-ol and reported on their application in creating metal-free and metallophthalocyanines. These have potential uses in dyes, pigments, and photodynamic therapy (Acar et al., 2012).
Electrochemical Applications : A study by Kamiloğlu et al. (2018) on peripherally tetra-substituted phthalocyanine bearing 3-(4-{[3-(trifluoromethyl)benzyl]oxy}phenyl)propan-1-ol and its metallo compounds highlighted their electrochemical properties, which are relevant for electrochemical technologies (Kamiloğlu et al., 2018).
Cyclisation Studies : Goosen et al. (1993) investigated the cyclisation of 3-(p-methylphenyl)propan-1-ol, which is essential for understanding reaction mechanisms in organic chemistry (Goosen et al., 1993).
Pharmaceutical Research : Grumann et al. (2019) studied 3-Fluorophenmetrazine (3-FPM), a fluorinated derivative of phenmetrazine, focusing on its pharmacokinetics and potential medical applications (Grumann et al., 2019).
Fluorine Chemistry : Dolenský et al. (2003) worked on the nucleophilic attack of azide on 2-bromo-3-fluoro-3-(1-trityl-1 H -imidazol-4-yl)-propan-1-ol, which is relevant in the field of fluorine chemistry and the synthesis of fluorinated compounds (Dolenský et al., 2003).
Environmental Science Applications : Pelizaro et al. (2019) assessed the acute toxicity and cytotoxicity of fluorescent markers produced by cardanol and glycerol, utilizing compounds such as 3-pentadecylphenoxy)propan-2-ol, which has implications in environmental science and industrial waste management (Pelizaro et al., 2019).
properties
IUPAC Name |
3-(3-bromo-5-fluorophenoxy)propan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrFO2/c10-7-4-8(11)6-9(5-7)13-3-1-2-12/h4-6,12H,1-3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQBWGOPDOYQKCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Br)OCCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrFO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Bromo-5-fluorophenoxy)propan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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